Cas no 14353-88-9 (Bis(trifluoroacetoxy)iodopentafluorobenzene)

• Product Name: Bis(trifluoroacetoxy)iodopentafluorobenzene
• CAS No: 14353-88-9
• MF: C₁₀F₁₁IO₄
• MW: 519.991514205933
• MDL: MFCD00191612
• CID: 139038
• PubChem ID: 87564517
• Update Time: 2025-11-01

Bis(trifluoroacetoxy)iodopentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• [Bis(trifluoroacetoxy)iodo]pentafluorobenzene
• PENTAFLUORO[BIS(TRIFLUOROACETOXY)IODO]BENZENE
• IODOPENTAFLUOROBENZENE BIS(TRIFLUOROACETATE)
• Iodine,(2,3,4,5,6-pentafluorophenyl)bis(2,2,2-trifluoroacetato-kO)-
• [(2,3,4,5,6-pentafluorophenyl)-(2,2,2-trifluoroacetyl)oxy-λ3-iodanyl] 2,2,2-trifluoroacetate
• FPIFA
• [Bis(trifluoroacetoxy)]iodopentafluorobenzene95%
• [Bis(trifluoroacetoxy)]iodopentafluorobenzene 95%
• [Bis(trifluoroacetoxy)iodo]pentafluorobenzene, Titr. 97%
• [Bis(trifluoroacetoxy)iodo]pentafluoro-benzene
• (Bis(trifluoroacetoxy)iodo)pentafluorobenzene
• C6F5I(OCOCF3)2
• OQWAXRPJEPTTSZ-UHFFFAOYSA-N
• PC5027
• VZ31478
• [Bis(trifluoroacetoxy)iodo]pentafluorobenzene, 97%
• (Pentafluorophenyl)bis(trifluoroacetoxy) io
• J-800283
• FT-0605444
• B1616
• (2,3,4,5,6-pentafluorophenyl)[(2,2,2-trifluoroacetyl)oxy]-?(3)-iodanyl 2,2,2-trifluoroacetate
• AKOS005259954
• 14353-88-9
• MFCD00191612
• [(2,3,4,5,6-pentafluorophenyl)-(2,2,2-trifluoroacetyl)oxy-lambda3-iodanyl] 2,2,2-trifluoroacetate
• DTXSID20347823
• T70282
• J-640284
• Bis(trifluoroacetoxy)iodopentafluorobenzene
• BS-43999
• CS-0196789
• SY050534
• DB-042692

• MDL： MFCD00191612
• Inchi： 1S/C10F11IO4/c11-1-2(12)4(14)6(5(15)3(1)13)22(25-7(23)9(16,17)18)26-8(24)10(19,20)21
• InChI Key： OQWAXRPJEPTTSZ-UHFFFAOYSA-N
• SMILES： I(C1C(=C(C(=C(C=1F)F)F)F)F)(OC(C(F)(F)F)=O)OC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 519.86700
• Monoisotopic Mass: 519.86657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: 118.0 to 122.0 deg-C
• PSA: 52.60000
• LogP: 4.09910
• Solubility: Not determined

Bis(trifluoroacetoxy)iodopentafluorobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S22; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on Bis(trifluoroacetoxy)iodopentafluorobenzene

Comprehensive Guide to Bis(trifluoroacetoxy)iodopentafluorobenzene (CAS No. 14353-88-9): Properties, Applications, and Innovations

Bis(trifluoroacetoxy)iodopentafluorobenzene (CAS No. 14353-88-9) is a highly specialized fluorinated organic compound that has garnered significant attention in advanced chemical synthesis and material science. Known for its unique reactivity as a hypervalent iodine reagent, this compound is widely utilized in oxidative transformations, C–H functionalization, and the synthesis of complex molecular architectures. Its pentafluorobenzene backbone and trifluoroacetoxy groups contribute to exceptional stability and selectivity, making it a valuable tool for researchers exploring sustainable and efficient synthetic methodologies.

In recent years, the demand for Bis(trifluoroacetoxy)iodopentafluorobenzene has surged due to its compatibility with green chemistry principles. Researchers are increasingly focusing on reducing waste and energy consumption in synthetic processes, and this compound’s ability to facilitate mild reaction conditions aligns perfectly with these goals. A trending topic in organic chemistry forums and publications is the replacement of traditional heavy metal oxidants with hypervalent iodine reagents like 14353-88-9, which offer lower toxicity and easier handling. This shift resonates with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

The compound’s mechanism of action involves the generation of electrophilic iodine species, enabling diverse transformations such as arylations, oxygenations, and cyclizations. A frequently searched question among chemists is: *"How does Bis(trifluoroacetoxy)iodopentafluorobenzene compare to other hypervalent iodine reagents like IBX or DMP?"* The answer lies in its superior leaving group ability (trifluoroacetate) and enhanced solubility in non-polar solvents, which expands its applicability in hydrophobic reaction systems. These attributes are critical for pharmaceutical intermediates and agrochemical synthesis, where precision and yield optimization are paramount.

Another hot topic is the integration of CAS No. 14353-88-9 into flow chemistry setups. Automated continuous-flow reactors are revolutionizing industrial-scale synthesis, and this compound’s stability under flow conditions makes it an ideal candidate for high-throughput applications. Searches for *"flow chemistry compatible oxidants"* or *"scalable hypervalent iodine reagents"* often highlight its advantages over conventional batch processes, including improved safety profiles and reduced reaction times.

From a structural perspective, the pentafluorophenyl moiety in Bis(trifluoroacetoxy)iodopentafluorobenzene enhances its electron-withdrawing capacity, a feature exploited in catalysis and polymer science. Recent studies have explored its role in synthesizing fluorinated polymers with applications in electronics and coatings. This aligns with the growing interest in *"high-performance fluorinated materials"* and *"low-dielectric constant polymers"*—keywords frequently queried in materials science databases.

In summary, Bis(trifluoroacetoxy)iodopentafluorobenzene (CAS No. 14353-88-9) represents a nexus of innovation in modern chemistry, bridging gaps between sustainability, efficiency, and versatility. Its adoption across academia and industry underscores its transformative potential, while ongoing research continues to uncover novel applications—from medicinal chemistry to advanced material engineering. As synthetic methodologies evolve, this compound is poised to remain at the forefront of hypervalent iodine chemistry, addressing both current challenges and future opportunities.